Cas no 5135-37-5 (Adenosine, 5'-S-phenyl-5'-thio-)
5135-37-5 structure
Product Name:Adenosine, 5'-S-phenyl-5'-thio-
CAS No:5135-37-5
MF:C16H17N5O3S
MW:359.402881383896
CID:362483
PubChem ID:14162703
Update Time:2025-04-19
Adenosine, 5'-S-phenyl-5'-thio- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 5'-S-phenyl-5'-thio-
- (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(phenylsulfanylmethyl)oxolane-3,4-diol
- (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((phenylthio)methyl)tetrahydrofuran-3,4-diol
- CHEMBL193417
- DTXSID90556804
- 5135-37-5
- 5'-S-Phenyl-5'-thioadenosine
-
- Inchi: 1S/C16H17N5O3S/c17-14-11-15(19-7-18-14)21(8-20-11)16-13(23)12(22)10(24-16)6-25-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-23H,6H2,(H2,17,18,19)/t10-,12-,13-,16-/m1/s1
- InChI Key: QVFVRQNGWNWFTF-XNIJJKJLSA-N
- SMILES: S(C1C=CC=CC=1)C[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 359.10541
- Monoisotopic Mass: 359.10521059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 145Ų
Experimental Properties
- PSA: 119.31
Adenosine, 5'-S-phenyl-5'-thio- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5135-37-5 (Adenosine, 5'-S-phenyl-5'-thio-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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